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Compound of Interest

Compound Name: Trimethyl(triethylamine)aluminium

Cat. No.: B12655106

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Trimethyl(triethylamine)aluminium is a pyrophoric material and should only be
handled by trained personnel familiar with air- and moisture-sensitive techniques. These
application notes are intended as a guide and should be supplemented by a thorough review of
the Safety Data Sheet (SDS) for the specific product being used and a comprehensive, site-
specific risk assessment. The information provided is based on the known hazards of
trimethylaluminium and general best practices for handling pyrophoric reagents.

Introduction

Trimethyl(triethylamine)aluminium, an adduct of the highly pyrophoric liquid
trimethylaluminium (TMA) and triethylamine, is a reagent used in organic synthesis and
materials science. While the complexation with triethylamine can moderate the extreme
reactivity of TMA, the adduct is still highly reactive and pyrophoric, igniting spontaneously upon
contact with air and reacting violently with water.[1] Proper handling techniques are crucial to
ensure the safety of laboratory personnel and the integrity of the experiments.

This document provides detailed protocols and safety guidelines for the experimental setup
and handling of Trimethyl(triethylamine)aluminium.

Properties of Trimethyl(triethylamine)aluminium
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Quantitative data for Trimethyl(triethylamine)aluminium is not readily available in public

literature. The following table summarizes the computed properties from the PubChem

database.[2]

Property Value Source

Molecular Formula CoH24AIN PubChem

Molecular Weight 173.28 g/mol PubChem
N,N-

IUPAC Name diethylethanamine;trimethylalu PubChem
mane

Physical State Liquid (presumed)

o Pyrophoric, reacts violently
Reactivity [1]

with water

Safety Precautions and Engineering Controls

3.1. Personal Protective Equipment (PPE):

o Eye Protection: Chemical splash goggles and a face shield are mandatory.[3][4]

o Hand Protection: Wear flame-resistant inner gloves and chemical-resistant outer gloves

(e.g., neoprene or nitrile).[3]

o Body Protection: A flame-resistant lab coat must be worn and fully buttoned.[5] Long pants

and closed-toe shoes are required.[5] For larger quantities, a chemical-resistant apron over

the lab coat is recommended.[5]

3.2. Engineering Controls:

o All manipulations of Trimethyl(triethylamine)aluminium must be performed in a certified

chemical fume hood or a glove box with an inert atmosphere (e.g., nitrogen or argon).[3][6]

» A safety shower and eyewash station must be immediately accessible.[3]
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e Ensure a Class D fire extinguisher (for combustible metals) or a dry powder (ABC)
extinguisher is readily available. Do not use water or carbon dioxide extinguishers on fires
involving organoaluminium reagents.[6]

o Keep a container of dry sand, soda ash, or powdered lime within arm's reach to smother
small spills.[6]

Experimental Protocols
4.1. Preparation and Inert Atmosphere Techniques:

All glassware must be oven-dried for at least 4 hours at 125 °C and cooled under a stream of
inert gas (nitrogen or argon).[5] Air-sensitive techniques, such as using a Schlenk line or a
glovebox, are mandatory for all transfers.[6]

4.2. Transferring the Reagent:

Using a Syringe (for volumes < 50 mL):

Ensure the reagent bottle's septum is in good condition.

o Pressurize the reagent bottle with dry, high-purity nitrogen or argon by inserting a needle
connected to the inert gas line.

e Use a clean, dry syringe with a long needle to slowly draw the desired volume of the reagent.
Do not pull the plunger back, as this can cause leaks and introduce air.[7]

* Remove any gas bubbles by carefully pushing them back into the reagent bottle.
e Quickly transfer the reagent to the reaction flask by piercing the septum.

o After transfer, immediately rinse the syringe and needle with a dry, inert solvent (e.g.,
heptane or toluene) and quench the rinsings in a separate flask containing isopropanol.[5]

Using a Cannula (for volumes > 50 mL):

o Adouble-tipped needle (cannula) is used to transfer the liquid under inert gas pressure.
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e One end of the cannula is inserted through the septum of the reagent bottle, and the other
end is inserted into the reaction flask.

» Apply a positive pressure of inert gas to the reagent bottle to initiate the transfer.

 After the transfer is complete, remove the cannula and rinse it with a dry, inert solvent,
guenching the rinsings as described above.

4.3. Quenching Procedures:
Unused or residual Trimethyl(triethylamine)aluminium must be carefully quenched.

Small-Scale Quenching (in a flask):

Dilute the pyrophoric material with an inert, high-boiling solvent such as heptane or toluene
in a reaction flask under an inert atmosphere.[5]

e Cool the flask in an ice/water bath.
o Slowly add a less reactive alcohol, such as isopropanol, dropwise with vigorous stirring.[5]

» Once the initial vigorous reaction has subsided, slowly add a more reactive alcohol like
methanol.[5]

» Finally, very slowly add water dropwise to ensure all reactive material is destroyed.[5]
e The resulting solution should be disposed of as hazardous waste.
Work-up of Reactions:

Reactions containing aluminum byproducts can form persistent emulsions during aqueous
workup. To avoid this, after quenching as described above, the addition of a saturated aqueous
solution of potassium sodium tartrate (Rochelle's salt) with vigorous stirring can help break up
the emulsion, leading to clear biphasic separation.[8]

4.4. Spill and Emergency Procedures:
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» Small Spill (in a fume hood or glovebox): Smother the spill with dry sand, soda ash, or
powdered lime.[6] Do not use combustible materials like paper towels.[5] Carefully collect the
mixture into a container for quenching and disposal.

o Large Spill or Fire: Evacuate the laboratory immediately and activate the fire alarm.[5] Call
for emergency assistance.[5] If it is safe to do so, use a Class D or ABC fire extinguisher.[6]

e Personnel Exposure:

o Skin Contact: Immediately flush the affected area with copious amounts of water for at
least 15 minutes and remove contaminated clothing. Seek immediate medical attention.[4]

o Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids
open. Seek immediate medical attention.[4]

4.5. Storage and Disposal:

o Store Trimethyl(triethylamine)aluminium in its original container under an inert
atmosphere in a cool, dry, and well-ventilated area, away from heat sources, water, and
incompatible materials.[3]

o Dispose of quenched residues and contaminated materials as hazardous waste in
accordance with local, state, and federal regulations.[5]

Visualized Workflows and Relationships
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Experimental Workflow for Handling Trimethyl(triethylamine)aluminium
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Caption: A logical workflow for the safe handling of Trimethyl(triethylamine)aluminium.
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Lewis Acid-Base Adduct Formation

Trimethylaluminium (TMA)
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Click to download full resolution via product page

Caption: Formation of the Trimethyl(triethylamine)aluminium adduct.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Pyrophoric Trimethyl(triethylamine)aluminium]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b12655106#experimental-setup-for-handling-
pyrophoric-trimethyl-triethylamine-aluminium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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